4-Epianhydrotetracycline
Overview
Description
4-Epianhydrotetracycline hydrochloride, with the CAS number 4465-65-0, is an antibiotic derivative of tetracycline . It is a secondary degradation product formed by the epimerization of tetracycline and dehydration at the C6 position to aromatize the B ring . It is an important standard for monitoring tetracycline stability and toxicity in laboratory studies .
Synthesis Analysis
4-Epianhydrotetracycline hydrochloride is a degradation product of tetracyclines . It is formed by the epimerization of tetracycline and dehydration at the C6 position . A column chromatographic method has been developed for the determination of anhydrotetracycline, 4-epianhydrotetracycline, tetracycline, and 4-epitetracycline .Molecular Structure Analysis
The empirical formula of 4-Epianhydrotetracycline hydrochloride is C22H22N2O7 · HCl . The molecular weight is 462.88 . The InChI key is XBSQEFHDCDFNJU-MOMXNFOMSA-N .Chemical Reactions Analysis
4-Epianhydrotetracycline hydrochloride is a secondary degradation product formed by the epimerization of tetracycline and dehydration at the C6 position to aromatize the B ring .Physical And Chemical Properties Analysis
4-Epianhydrotetracycline hydrochloride is an orange powder . It is used as a pharmaceutical reference standard for the determination of the analyte in commercial bulk and pharmaceutical products by high-performance liquid chromatography (HPLC) .Mechanism of Action
Safety and Hazards
Future Directions
Given the potential environmental risk posed by 4-Epianhydrotetracycline, more research is needed to better understand its toxicology to aquatic organisms . Additionally, new HPLC and UHPLC assay methods for tetracycline hydrochloride and 4-epianhydrotetracycline hydrochloride impurity in tetracycline drug products are being developed .
properties
IUPAC Name |
(4R,4aS,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-6-methyl-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O7/c1-8-9-5-4-6-12(25)13(9)17(26)14-10(8)7-11-16(24(2)3)18(27)15(21(23)30)20(29)22(11,31)19(14)28/h4-6,11,16,25-26,29,31H,7H2,1-3H3,(H2,23,30)/t11-,16+,22-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTKGQINVKPHLY-WPINSWFRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC=C(C2=C(C3=C1CC4C(C(=O)C(=C(C4(C3=O)O)O)C(=O)N)N(C)C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C=CC=C(C2=C(C3=C1C[C@H]4[C@H](C(=O)C(=C([C@]4(C3=O)O)O)C(=O)N)N(C)C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00873791 |
Source
|
| Record name | 4-Epianhydrotetracycline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00873791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7518-17-4 |
Source
|
| Record name | 4-Epianhydrotetracycline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007518174 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Epianhydrotetracycline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00873791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-EPIANHYDROTETRACYCLINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/680VDL31MX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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